Cas no 5172-16-7 (2-(Methyl-d3)-1,4-naphthalenedione (Vitamin K3-d3))

• Product Name: 2-(Methyl-d3)-1,4-naphthalenedione (Vitamin K3-d3)
• CAS No: 5172-16-7
• MF: C₁₁H₈O₂
• MW: 175.198508262634
• CID: 935735
• PubChem ID: 102600930
• Update Time: 2025-04-19

2-(Methyl-d3)-1,4-naphthalenedione (Vitamin K3-d3) Chemical and Physical Properties

Names and Identifiers

• 2-methyl-d3-1,4-naphthoquinone
• CS-0129263
• HY-B0332S
• D99591
• 2-(?H?)methyl-1,4-dihydronaphthalene-1,4-dione
• MS-22935
• DB-314165
• 2-(trideuteriomethyl)naphthalene-1,4-dione
• 5172-16-7
• 2-(Methyl-d3)-1,4-naphthoquinone
• Menadione-d3
• 2-(Methyl-d3)-1,4-naphthalenedione (Vitamin K3-d3)

• Inchi： 1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3/i1D3
• InChI Key： MJVAVZPDRWSRRC-FIBGUPNXSA-N
• SMILES： O=C1C(C([2H])([2H])[2H])=CC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 175.071259732g/mol
• Monoisotopic Mass: 175.071259732g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 304.5±42.0 °C at 760 mmHg
• Flash Point: 113.8±24.9 °C
• PSA: 34.14000
• LogP: 2.01190
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Methyl-d3)-1,4-naphthalenedione (Vitamin K3-d3) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)